Cas no 13153-00-9 (Acetic acid,2-[(phenylamino)thioxomethyl]hydrazide)

Acetic acid,2-[(phenylamino)thioxomethyl]hydrazide structure
13153-00-9 structure
Product Name:Acetic acid,2-[(phenylamino)thioxomethyl]hydrazide
CAS No:13153-00-9
MF:C9H11N3OS
MW:209.268140077591
CID:170720
PubChem ID:4191462
Update Time:2025-04-19

Acetic acid,2-[(phenylamino)thioxomethyl]hydrazide Chemical and Physical Properties

Names and Identifiers

    • Acetic acid,2-[(phenylamino)thioxomethyl]hydrazide
    • 1-acetamido-3-phenylthiourea
    • 1-acetyl-4-phenyl thiosemicarbazide
    • 1-acetyl-4-phenyl-3-thiosemicarbazide
    • 1-Acetyl-4-phenyl-thiosemicarbazid
    • 2-acetyl-N-phenylhydrazinecarbothioamide
    • 4-Phenyl-3-acetylthiosemicarbazide
    • AC1N599O
    • N-(acetamido)-N'-phenylthiourea
    • N4-phenyl acetic acid thio-semicarbazide
    • NSC338130
    • STK439737
    • DTXSID10400592
    • acetyl-4-phenyl thiosemicarbazide
    • 1-acetyl-4-phenylthiosemicarbazide
    • AKOS003329942
    • SCHEMBL10189852
    • ST50557383
    • CCUVLDJKNQKTJS-UHFFFAOYSA-N
    • AB01326924-02
    • NSC-338130
    • NCGC00332782-01
    • 13153-00-9
    • Inchi: 1S/C9H11N3OS/c1-7(13)11-12-9(14)10-8-5-3-2-4-6-8/h2-6H,1H3,(H,11,13)(H2,10,12,14)
    • InChI Key: CCUVLDJKNQKTJS-UHFFFAOYSA-N
    • SMILES: S=C(NNC(C)=O)NC1C=CC=CC=1

Computed Properties

  • Exact Mass: 209.06243
  • Monoisotopic Mass: 209.06228316g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 214
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 85.2Ų

Experimental Properties

  • PSA: 53.16
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